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Cat. No.: B13654578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Dantrolene sodium hemiheptahydrate. The information herein is intended to

support research and development activities by providing essential data on solubility, stability,

and handling, along with detailed experimental protocols and visual representations of its

mechanism of action and experimental workflows.

Physicochemical Properties
Dantrolene sodium hemiheptahydrate is the hydrated sodium salt of dantrolene, a hydantoin

derivative that functions as a direct-acting skeletal muscle relaxant.[1][2] Its chemical formula is

(C₁₄H₉N₄O₅Na)₂ · 7H₂O.[3] It appears as a yellowish-orange to orange crystalline powder.[3][4]

The following tables summarize the key physicochemical properties of Dantrolene sodium
hemiheptahydrate.

Table 1: Molecular and Physical Properties
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Property Value Source(s)

Molecular Formula (C₁₄H₉N₄O₅Na)₂ · 7H₂O [3]

Molecular Weight

399.29 g/mol (hydrated)[3][4]

[5] 798.57 g/mol (dimer)[6][7]

336.23 g/mol (anhydrous salt)

[1][8][9] 314.25 g/mol (free

acid)[10]

[1][3][4][5][6][7][8][9][10]

Melting Point
225-226°C >230°C[8] 279-

280°C[3][11]
[3][8][12][11]

pKa ~7.5 (free acid)

Appearance
Yellowish-Orange to Orange

Crystalline Powder
[3]

Table 2: Solubility Profile

Solvent Solubility Source(s)

Water Slightly soluble[1][3][4][12] [1][3][4][12]

Alkaline Solutions More soluble than in water [3][4]

DMSO 2 - 14 mg/mL[5][8][13][14][15] [5][8][13][14][15]

Dimethylformamide (DMF) ~10 - 12.5 mg/mL [13][15]

1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL [13][15]

1:1 DMF:MeOH 9.80 - 10.20 mg/mL [8]

Methanol Sparingly soluble [16]

Ethanol (95%) Slightly soluble [16]

Propylene Glycol Soluble [16]

Mechanism of Action
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Dantrolene is a postsynaptic muscle relaxant that depresses excitation-contraction coupling in

skeletal muscle.[17][18] Its primary mechanism involves the inhibition of calcium ion (Ca²⁺)

release from the sarcoplasmic reticulum.[18][19] Dantrolene binds to the ryanodine receptor

(specifically RyR1 and RyR3 isoforms), a calcium channel on the sarcoplasmic reticulum

membrane, thereby impeding the release of calcium into the cytosol.[19][20][21] This reduction

in intracellular calcium concentration prevents the binding of calcium to troponin, which in turn

inhibits the formation of cross-bridges between actin and myosin filaments, leading to muscle

relaxation.[17][19] This targeted action on skeletal muscle makes it an effective treatment for

malignant hyperthermia and muscle spasticity.[17][19]
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Dantrolene's inhibition of RyR1-mediated Ca²⁺ release.

Experimental Protocols
Accurate and reproducible experimental results depend on the proper handling and preparation

of Dantrolene sodium solutions.

Due to its poor aqueous solubility, a concentrated stock solution of Dantrolene sodium is

typically prepared in an organic solvent like DMSO.[22][23]

Materials:
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Dantrolene sodium hemiheptahydrate powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes or vials

Analytical balance

Vortex mixer

0.22 µm syringe filter (for sterile applications)

Methodology:

Equilibration: Allow the vial of Dantrolene sodium powder to reach room temperature before

opening to prevent moisture condensation.[23]

Weighing: Accurately weigh the desired amount of powder in a sterile tube. For example, for

1 mL of a 10 mM stock solution, weigh 3.36 mg of the anhydrous equivalent.[22]

Dissolution: Add the appropriate volume of sterile DMSO to the tube.

Mixing: Vortex the solution vigorously until all the powder is completely dissolved. The

solution should be clear. Gentle warming may assist dissolution, but avoid high

temperatures.[22]

Sterilization (Optional): For cell culture use, filter the stock solution through a 0.22 µm

syringe filter into a new sterile tube.[23]

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in light-

protecting cryovials to minimize freeze-thaw cycles. Store aliquots at -20°C or -80°C.[22][23]
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Workflow for preparing Dantrolene sodium stock solution.
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The pKa can be determined by monitoring the pH of a solution as a titrant is added.

Materials:

Dantrolene sodium hemiheptahydrate

Calibrated pH meter and electrode

Magnetic stirrer and stir bar

Burette

Standardized 0.1 M HCl and 0.1 M NaOH solutions

0.15 M KCl solution (to maintain ionic strength)

Deionized water

Methodology:

Calibration: Calibrate the pH meter using standard buffers (e.g., pH 4, 7, and 10).[24]

Sample Preparation: Prepare a ~1 mM solution of Dantrolene sodium in deionized water.

Add KCl to a final concentration of 0.15 M to maintain constant ionic strength.[24]

Acidification: Acidify the sample solution to a pH of ~1.8-2.0 with 0.1 M HCl.[24]

Titration: Place the solution on a magnetic stirrer and immerse the pH electrode. Begin

titrating by adding small, precise volumes of 0.1 M NaOH from the burette.

Data Recording: Record the pH value after each addition of titrant, allowing the reading to

stabilize. Continue until the pH reaches ~12-12.5.[24]

Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis) to generate a

titration curve. The pKa is the pH at the half-equivalence point, which corresponds to the

midpoint of the steepest part of the curve. For more precise determination, a plot of the first

derivative (ΔpH/ΔV) can be used to identify the equivalence point.
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Replication: Perform the titration at least in triplicate to ensure reliability.[24]

High-Performance Liquid Chromatography (HPLC) is a standard method for determining the

purity of Dantrolene sodium and quantifying impurities, such as its precursor 5-(4-

Nitrophenyl)-2-furaldehyde.[25][26]

Materials & Instrumentation:

HPLC system with UV detector

C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)[2][26]

Dantrolene sodium sample and reference standard

HPLC-grade solvents (e.g., acetonitrile, water)

Buffers and additives (e.g., triethylamine, acetic acid)[2][26]

Example Chromatographic Conditions:

Mobile Phase: Acetonitrile and water containing 0.1% Triethylamine (30:70 v/v)[2]

Flow Rate: 1.0 mL/min[2]

Column Temperature: 35°C[2]

Detection Wavelength: 380 nm[2][26]

Injection Volume: 4-10 µL[2][16]

Methodology:

Standard Preparation: Prepare a series of standard solutions of the Dantrolene reference

standard at known concentrations to generate a calibration curve.

Sample Preparation: Accurately weigh and dissolve the Dantrolene sodium sample in a

suitable solvent to a known concentration.
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Analysis: Equilibrate the HPLC system with the mobile phase. Inject the standard and

sample solutions.

Quantification: Identify the Dantrolene peak based on its retention time compared to the

standard. Calculate the purity by determining the area of the main peak as a percentage of

the total area of all peaks. The concentration in the sample can be determined by comparing

its peak area to the calibration curve.[25]

Factors Influencing Solubility and Stability
The solubility and stability of Dantrolene are influenced by several factors that are critical to

consider during experimental design.

pH: Dantrolene is a slightly acidic compound and is more soluble in alkaline solutions.[4]

Maximum stability in aqueous solutions is observed around pH 7.4.[22]

Solvent: Solubility is significantly higher in organic solvents like DMSO and DMF compared

to aqueous buffers.[13][15]

Temperature: Solubility is temperature-dependent. Gentle warming can aid dissolution in

stock solution preparation.[22]

Light: Dantrolene solutions are sensitive to light and should be protected from direct

exposure to prevent degradation.[27]

Key factors influencing Dantrolene's solubility/stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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